Cas no 7451-01-6 (1,3-Dioxolane,2-(2-chloroethyl)-4-methyl-)

• Product Name: 1,3-Dioxolane,2-(2-chloroethyl)-4-methyl-
• CAS No: 7451-01-6
• MF: C₆H₁₁ClO₂
• MW: 150.603341341019
• CID: 575239
• PubChem ID: 111000
• Update Time: 2025-04-19

1,3-Dioxolane,2-(2-chloroethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,2-(2-chloroethyl)-4-methyl-
• 2-(2-Chloroethyl)-4-methyl-1,3-dioxolane
• DTXSID60996016
• SCHEMBL11020872
• 7451-01-6
• AKOS005215751
• NS00047388
• EINECS 231-220-7

• Inchi： 1S/C6H11ClO2/c1-5-4-8-6(9-5)2-3-7/h5-6H,2-4H2,1H3
• InChI Key： LMKBJXAPLYHFGC-UHFFFAOYSA-N
• SMILES： ClCCC1OCC(C)O1

Computed Properties

• Exact Mass: 150.04483
• Monoisotopic Mass: 150.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 189.8°C at 760 mmHg
• Flash Point: 68°C
• Refractive Index: 1.427
• PSA: 18.46